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Compound of Interest

Compound Name: (5-Methylmorpholin-2-yl)methanol

CAS No.: 1394040-71-1

Cat. No.: B1433109

Get Quote

Executive Summary
((2R,5S)-5-Methylmorpholin-2-yl)methanol (CAS: 2307735-86-8 for the rel-isomer; specific

enantiomer often custom-synthesized) is a high-value chiral heterocyclic building block used

extensively in modern medicinal chemistry. As a cis-2,5-disubstituted morpholine, it serves as a

conformationally restricted scaffold that enhances metabolic stability and aqueous solubility in

drug candidates. Its primary utility lies in fragment-based drug discovery (FBDD) and the

optimization of kinase inhibitors (e.g., PI3K, mTOR), where the specific (2R, 5S)

stereochemistry directs substituents into precise vector orientations within protein binding

pockets.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
The compound is characterized by a morpholine ring with a methyl group at position 5 and a

hydroxymethyl group at position 2. The (2R, 5S) configuration dictates a cis-relationship

between these substituents, placing them on the same face of the chair conformation (typically

equatorial-equatorial in the lowest energy state, though this depends on N-substitution).
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Datasheet: Physicochemical Properties
Property Value / Description

IUPAC Name [(2R,5S)-5-methylmorpholin-2-yl]methanol

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/mol

Stereochemistry (2R, 5S) [cis-configuration]

Appearance
Colorless to pale yellow viscous oil or low-

melting solid

Boiling Point ~220–230 °C (Predicted at 760 mmHg)

Density ~1.05 g/cm³ (Predicted)

pKa (Conjugate Acid) ~8.5 (Typical for morpholines)

LogP -0.8 (Hydrophilic)

Solubility
Miscible with water, methanol, DMSO, DCM;

sparingly soluble in hexanes

H-Bond Donors/Acceptors 2 Donors (NH, OH) / 3 Acceptors (N, O, O)

Stereochemical Analysis
Understanding the 3D conformation is critical for its application.

Configuration: The (2R, 5S) designation corresponds to the cis-isomer.

Conformation: In the chair form, the bulky hydroxymethyl (C2) and methyl (C5) groups prefer

the equatorial orientation to minimize 1,3-diaxial interactions.

Vector Analysis: The nitrogen lone pair and the hydroxyl group are positioned to engage in

specific H-bond interactions, often exploited to bind to the hinge region of kinases.

Synthetic Methodology: The Chiral Pool
Approach[1]
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The most robust route to enantiopure ((2R,5S)-5-Methylmorpholin-2-yl)methanol utilizes the

"Chiral Pool" strategy, leveraging inexpensive amino acids and chiral epoxides. This method

avoids difficult resolution steps and ensures high optical purity (>98% ee).

Core Protocol: Cyclization of Chiral Amino Alcohols
Principle: The synthesis relies on the ring-opening of a chiral epoxide by a chiral amino alcohol,

followed by an intramolecular cyclization.

Reagents:

(S)-2-Aminopropan-1-ol (L-Alaninol): Sets the (5S)-methyl center.

(R)-Benzyl Glycidyl Ether: Sets the (2R)-hydroxymethyl center (after deprotection).

Sulfonyl Chloride (TsCl or MsCl): Activates the alcohol for ring closure.

Base (NaH or KOtBu): Effects the cyclization.

Step-by-Step Workflow
Epoxide Opening (Regioselective):

React (S)-Alaninol (1.0 equiv) with (R)-Benzyl glycidyl ether (1.1 equiv) in isopropanol at

reflux.

Mechanism:[1][2][3][4] The amine attacks the less hindered terminal carbon of the

epoxide.[5]

Result: Formation of a linear amino-diol intermediate.

Nitrogen Protection (Optional but Recommended):

Protect the secondary amine (e.g., Boc or Cbz) to prevent side reactions during activation.

Selective Activation:

Treat the intermediate with 1.0 equiv of TsCl/Pyridine at 0°C.
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Selectivity: The primary alcohol (from the original epoxide) is less hindered than the

secondary alcohol (from the opened epoxide), but the goal is to activate the specific

hydroxyl group that allows for 6-exo-tet cyclization. Note: In many protocols, the

secondary alcohol generated from epoxide opening is the nucleophile, and the primary

alcohol of the alaninol backbone is activated.

Cyclization (Ring Closure):

Treat with NaH in THF (0°C to RT).

Outcome: Intramolecular displacement of the tosylate by the alkoxide forms the

morpholine ring.

Global Deprotection:

Hydrogenolysis (H₂/Pd-C) removes the benzyl ether (to reveal the hydroxymethyl) and N-

benzyl/Cbz groups if present.

Visualization: Synthetic Pathway
The following diagram illustrates the logical flow from starting materials to the final scaffold.

Figure 1: Stereoselective Synthesis via Chiral Pool Strategy
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Figure 1: Stereoselective synthesis of the (2R,5S) isomer via chiral pool precursors.

Structural Characterization
Validation of the structure requires confirming both the connectivity and the relative

stereochemistry (cis vs trans).
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¹H NMR (400 MHz, CDCl₃):

H2 (Methine next to ether O): Multiplet at δ 3.4–3.6 ppm. The coupling constants (

) are diagnostic. A cis-2,5-disubstituted morpholine typically shows specific

couplings if the ring is locked in a chair.

H5 (Methine next to N): Multiplet at δ 2.8–3.0 ppm.

Methyl Group: Doublet at δ ~1.0–1.1 ppm.

Hydroxymethyl: ABX system or doublet at δ 3.5–3.7 ppm.

NOESY (Nuclear Overhauser Effect):

Critical for stereochemistry.[6][7] Strong NOE correlations between H2 and H5 (if both

axial) or between the substituents (if both equatorial) confirm the relative configuration. For

the (2R,5S) cis isomer, NOE correlations between the axial protons (if substituents are

equatorial) are the gold standard.

Applications in Medicinal Chemistry
This scaffold is a "privileged structure" in drug discovery.

Kinase Inhibitor Design
The morpholine oxygen often acts as a hydrogen bond acceptor for the "hinge region" of

kinases (e.g., ATP-binding site).

Selectivity Toggle: The 5-methyl group creates steric bulk that can clash with residues in off-

target kinases, thereby improving selectivity for the target (e.g., mTOR vs. PI3Kα).

Solubility: The ether oxygen and amine nitrogen lower the logP, improving the

pharmacokinetic profile compared to carbocyclic analogs.

Linker Technology
The hydroxymethyl group serves as a versatile handle for further functionalization:
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Conversion to Aminomethyl: Via mesylation and azide displacement.

Etherification: To attach hydrophobic tails or warheads.

Visualization: Application Workflow

Figure 2: Medicinal Chemistry Application Workflow

Functionalization

Therapeutic Targets

((2R,5S)-5-Methylmorpholin-2-yl)methanol

Oxidation to Acid
(Peptide Coupling)

Activation (MsCl/TsCl)
(Nucleophilic sub)

Kinase Inhibitors
(mTOR, PI3K)

Hinge Binder

GPCR Ligands
(Serotonin/Orexin)

Core Scaffold

Click to download full resolution via product page

Figure 2: Functionalization pathways for drug discovery applications.

Safety & Handling
Hazards: Irritant to eyes, respiratory system, and skin.

Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2–8°C.

Stability: Stable under standard laboratory conditions. Avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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